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Compound of Interest

Compound Name: 4-Bromo-3-methoxyaniline

Cat. No.: B105682 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Bromo-3-methoxyaniline (CAS No: 19056-40-7). Adherence to

these guidelines is critical to ensure personal safety and minimize environmental impact.

Hazard Identification and Classification
4-Bromo-3-methoxyaniline is classified with the following hazards:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2]

Skin Sensitization (Category 1): May cause an allergic skin reaction.[1]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[2]

Serious Eye Damage/Eye Irritation (Category 2): Causes serious eye irritation.[2]

Specific target organ toxicity (single exposure) (Category 3): May cause respiratory irritation.

[2]

Signal Word: Warning[1][3]

Hazard Statements:
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H302: Harmful if swallowed.[1][3]

H317: May cause an allergic skin reaction.[1][3]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory to minimize exposure.
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face
Safety Goggles and/or Face

Shield

Chemical splash goggles or

safety glasses with side

shields are required. A face

shield may be necessary for

splash hazards.[4]

Hands Chemical-resistant gloves

Nitrile, neoprene, or butyl

rubber gloves are

recommended. Aromatic

amines can be absorbed

through the skin.[4]

Body Flame-resistant lab coat

A flame-resistant lab coat worn

over personal clothing that

covers the legs is necessary to

protect the skin from accidental

spills.[4]

Respiratory N95 Dust Mask or Respirator

All handling of the solid

compound should be

conducted in a certified

chemical fume hood. If

engineering controls are

insufficient, a dust mask (type

N95 or equivalent) or a full-

face respirator may be

necessary.[3][4]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach is essential for the safe handling of 4-Bromo-3-methoxyaniline.

1. Preparation and Engineering Controls:

Conduct a thorough risk assessment for the planned experiment.
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Ensure a chemical fume hood is certified and functioning correctly.

Verify that safety showers and eyewash stations are readily accessible.[4]

Assemble all necessary equipment and reagents within the fume hood before introducing the

compound.

2. Donning PPE:

Put on all required PPE as detailed in the table above before entering the designated

handling area.

3. Handling the Compound:

Handle in a well-ventilated place.[1]

Avoid formation of dust and aerosols.[1]

Use non-sparking tools.[1]

Weigh and transfer the solid compound carefully within the fume hood.

If creating a solution, add the compound slowly to the solvent to prevent splashing.

Keep all containers with 4-Bromo-3-methoxyaniline tightly sealed when not in use.[1]

Do not eat, drink, or smoke in the area where the chemical is handled.[2][4]

4. Post-Handling:

Decontaminate all surfaces within the fume hood that may have come into contact with the

compound.

Carefully remove PPE, avoiding contact with any potentially contaminated outer surfaces.

Take off contaminated clothing and wash it before reuse.[1]

Wash hands thoroughly with soap and water after handling.[2][4]
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Emergency Procedures
Situation First-Aid Measures

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[1][2]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor if skin irritation or rash occurs.[1][2]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[1][2]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Get medical help.[1][2]

Spill

Evacuate personnel to safe areas. Avoid dust

formation. Remove all sources of ignition.

Collect and arrange for disposal in suitable,

closed containers.[1]

Disposal Plan
Proper disposal of 4-Bromo-3-methoxyaniline and its containers is crucial to prevent

environmental contamination.

Chemical Waste: Dispose of contents and container to an appropriate treatment and

disposal facility in accordance with applicable laws and regulations.[1][2]

Contaminated Packaging: Containers can be triply rinsed (or equivalent) and offered for

recycling or reconditioning. Alternatively, the packaging can be punctured to make it

unusable for other purposes and then be disposed of in a sanitary landfill.[1]

Workflow for Safe Handling and Disposal
Caption: A logical workflow for the safe handling of 4-Bromo-3-methoxyaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b105682?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/4-bromo-3-methoxyaniline-pd180727107181.html
https://www.fishersci.com/store/msds?partNumber=AC399810050&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/ja/product/aldrich/652660
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Bromo_3_trifluoromethyl_aniline.pdf
https://www.benchchem.com/product/b105682#personal-protective-equipment-for-handling-4-bromo-3-methoxyaniline
https://www.benchchem.com/product/b105682#personal-protective-equipment-for-handling-4-bromo-3-methoxyaniline
https://www.benchchem.com/product/b105682#personal-protective-equipment-for-handling-4-bromo-3-methoxyaniline
https://www.benchchem.com/product/b105682#personal-protective-equipment-for-handling-4-bromo-3-methoxyaniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b105682?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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